Cas no 1955499-07-6 (3-(2,2-difluorocyclopropyl)propanoic acid)

• Product Name: 3-(2,2-difluorocyclopropyl)propanoic acid
• CAS No: 1955499-07-6
• MF: C₆H₈F₂O₂
• MW: 150.123329162598
• MDL: MFCD29991257
• CID: 4631190
• PubChem ID: 121207611
• Update Time: 2025-05-19

3-(2,2-difluorocyclopropyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-difluorocyclopropyl)propanoic acid
• 3-(2,2-Difluoro-cyclopropyl)-propionic acid

• MDL： MFCD29991257
• Inchi： 1S/C6H8F2O2/c7-6(8)3-4(6)1-2-5(9)10/h4H,1-3H2,(H,9,10)
• InChI Key： MTSCXZQZHWSLSB-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)CC1(F)F

Computed Properties

• Exact Mass: 150.04923582g/mol
• Monoisotopic Mass: 150.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids

Additional information on 3-(2,2-difluorocyclopropyl)propanoic acid

Comprehensive Overview of 3-(2,2-Difluorocyclopropyl)Propanoic Acid (CAS No. 1955499-07-6): Properties, Applications, and Industry Relevance

3-(2,2-Difluorocyclopropyl)propanoic acid (CAS No. 1955499-07-6) is a fluorinated carboxylic acid derivative gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The compound’s difluorocyclopropyl moiety enhances metabolic stability and bioavailability, making it a valuable building block for drug discovery. Recent studies highlight its role in modulating enzyme activity and improving pharmacokinetic profiles, aligning with the growing demand for fluorinated bioactive compounds in modern therapeutics.

The synthesis of 3-(2,2-difluorocyclopropyl)propanoic acid typically involves cyclopropanation of fluorinated olefins followed by carboxylation, a process optimized for high yield and purity. Researchers emphasize its compatibility with cross-coupling reactions, enabling seamless integration into complex molecular architectures. This versatility addresses key challenges in small-molecule drug development, particularly in oncology and CNS disease targets, where fluorination strategies are increasingly prioritized.

From an industrial perspective, CAS 1955499-07-6 exemplifies the shift toward sustainable fluorochemistry. Manufacturers now employ catalytic methods to reduce hazardous byproducts, responding to environmental regulations and the pharmaceutical industry’s green chemistry initiatives. Analytical data (e.g., NMR, HPLC) confirm its stability under physiological conditions, a critical factor for prodrug design—a trending topic in AI-driven molecular optimization platforms.

Emerging applications include its use as a linker in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. The compound’s rigid cyclopropyl ring improves binding entropy, while its carboxylic acid group facilitates bioconjugation—properties frequently searched in drug discovery forums and patent databases. These attributes position it as a candidate for next-generation biodegradable therapeutics, a hot topic in precision medicine.

Quality control protocols for 1955499-07-6 adhere to ICH guidelines, with emphasis on residual solvent analysis and chiral purity—key concerns for regulatory submissions. The compound’s logP value (predicted ~1.8) suggests favorable membrane permeability, a metric heavily scrutinized in AI-based ADMET prediction models. Such data-driven insights resonate with pharmaceutical developers leveraging machine learning for lead optimization.

In material science, derivatives of 3-(2,2-difluorocyclopropyl)propanoic acid demonstrate potential in liquid crystal formulations and polymeric coatings, attributed to the dipole moment introduced by fluorine atoms. This dual applicability in life sciences and advanced materials underscores its interdisciplinary value, frequently cited in grant proposals and technology transfer discussions.

Future research directions may explore its electrophilic fluorination pathways or incorporation into metal-organic frameworks (MOFs)—areas generating buzz in high-impact journals. With patent filings rising 30% year-over-year for fluorocyclopropane derivatives, CAS 1955499-07-6 remains at the forefront of innovation, bridging academic discovery and commercial application.